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Compound of Interest

Compound Name: Catadegbrutinib

Cat. No.: B15544302

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals handling
Catadegbrutinib (BGB-16673). Adherence to these guidelines is critical to ensure personal
safety and proper disposal of this potent Bruton's tyrosine kinase (BTK) inhibitor.

Catadegbrutinib is an orally active, selective BTK inhibitor investigated for its therapeutic
potential in B-cell malignancies.[1][2] As a potent pharmaceutical compound, it requires
stringent safety protocols to mitigate risks associated with handling, storage, and disposal. This
guide outlines the necessary personal protective equipment (PPE), procedural steps, and
disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) with comprehensive quantitative data for
Catadegbrutinib is not publicly available, the following table summarizes known physical and
chemical properties. In the absence of official occupational exposure limits (OELS), a
conservative approach to handling is strongly recommended.
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Property Value Source
Synonyms BGB-16673; BTK-IN-29 [1112]
CAS Number 2736508-60-2 [2]
Molecular Formula C47H54N1204 [3]
Molecular Weight 851.01 g/mol [3]
- Soluble in DMSO (= 100
Solubility [4115]
mg/mL)

Short term (days to weeks) at
) 0 - 4°C; Long term (months to

Storage (Solid) [2][5]
years) at -20°C. Keep dry and

protected from light.

] In solvent at -80°C for up to 1
Storage (Solution) [3]
year.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk. The following
equipment should be used when handling Catadegbrutinib:
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PPE Category Specification Rationale

Prevents skin contact and

) Chemical-resistant gloves absorption. Gloves must be
Hand Protection o ) ] )
(e.g., nitrile). inspected for integrity before
each use.

Safety glasses with side
shields or goggles (conforming  Protects against splashes and
to EN 166(EU) or NIOSH (US) airborne particles.

standards).

Eye/Face Protection

A laboratory coat is standard.
The type of body protection
should be selected based on o o
_ N Minimizes contamination of
Body Protection the specific workplace )
- personal clothing.
conditions and the
concentration and amount of

the substance.

Generally not required for
small quantities in a well-
ventilated area or when
) ) handled in a fume hood. For Mitigates the risk of inhaling
Respiratory Protection )
tasks that may generate dust, harmful particles.
a NIOSH-approved respirator
with an appropriate particulate

filter is recommended.

Experimental Protocols: Safe Handling and Disposal

Adherence to the following procedural guidance is essential for the safe handling and disposal
of Catadegbrutinib.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.
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o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials.[6] Follow the specific temperature guidelines provided in the
guantitative data table.

o Labeling: Ensure the container is clearly labeled with the compound name and any relevant
hazard warnings.

Handling the Compound

o Designated Area: All handling of Catadegbrutinib should be performed in a designated
area, such as a chemical fume hood, to minimize the generation of dust and aerosols.[6]

e Donning PPE: Before handling, put on all required PPE in the correct order: lab coat, safety
glasses/goggles, and then gloves.

e Weighing and Reconstitution:
o Handle solid compounds with care to avoid creating dust.

o When preparing stock solutions, add the solvent to the solid compound slowly to prevent
splashing. Use fresh DMSO for optimal solubility.[4]

o Post-Handling: After handling, thoroughly wash hands with soap and water.[6] Clean all
surfaces and equipment used.

Spill Management

» Evacuation: Evacuate personnel from the immediate spill area.
» Ventilation: Ensure adequate ventilation.

o Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[6]

¢ Cleanup:

o Wear appropriate PPE, including respiratory protection if necessary.
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o For solid spills, carefully collect the material to avoid dust formation.
o For liquid spills, absorb with an inert material.

o Place all contaminated materials into a suitable, sealed container for disposal.

Disposal Plan

All waste containing Catadegbrutinib must be treated as hazardous waste.

o Waste Segregation: Segregate Catadegbrutinib waste from other laboratory waste. This
includes empty containers, contaminated PPE, and any unused compound.

o Containerization: Place all waste in a clearly labeled, sealed, and suitable container for
hazardous chemical waste.

o Licensed Disposal: Arrange for disposal by a licensed, professional waste disposal company,
adhering to all federal, state, and local regulations.[7] Do not dispose of Catadegbrutinib
down the drain or in the regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the key logical steps for the safe handling of
Catadegbrutinib.
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Caption: Workflow for the safe handling of Catadegbrutinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Catadegbrutinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544302#personal-protective-equipment-for-
handling-catadegbrutinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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